Cas no 28547-23-1 (Para-Benzoyloxybenzoic Acid)

Para-Benzoyloxybenzoic Acid (PBOBA) is a benzoic acid derivative characterized by the presence of a benzoyloxy substituent at the para position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of liquid crystal materials and specialty polymers. Its aromatic structure and functional groups contribute to its reactivity in esterification and condensation reactions. PBOBA offers advantages in applications requiring precise molecular design, such as high-performance polymers or advanced mesogenic compounds, due to its stability and compatibility with various reaction conditions. The compound is typically handled under controlled environments to maintain purity and optimize its utility in synthetic processes.
Para-Benzoyloxybenzoic Acid structure
Para-Benzoyloxybenzoic Acid structure
Product Name:Para-Benzoyloxybenzoic Acid
CAS No:28547-23-1
MF:C14H10O4
MW:242.226804256439
CID:279276
PubChem ID:119979
Update Time:2025-06-11

Para-Benzoyloxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(benzoyloxy)-
    • 4-BENZOYLOXYBENZOIC ACID
    • PARA-BENZOYLOXYBENZOIC ACID
    • 4-(Benzoyloxy)benzoic acid
    • Benzoic acid,4-(benzoyloxy)
    • benzoyloxybenzoic acid
    • CS-0450469
    • AKOS001483480
    • 4-(benzoyloxy) benzoic acid
    • Oprea1_594458
    • OUANAAHOQVMJCH-UHFFFAOYSA-N
    • SR-01000389818
    • SCHEMBL622771
    • Benzoic acid, 4-(benzoyloxy)-
    • DTXSID5067396
    • SR-01000389818-1
    • 28547-23-1
    • HMS1607A12
    • Para-Benzoyloxybenzoic Acid
    • Inchi: 1S/C14H10O4/c15-13(16)10-6-8-12(9-7-10)18-14(17)11-4-2-1-3-5-11/h1-9H,(H,15,16)
    • InChI Key: OUANAAHOQVMJCH-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 242.05800
  • Monoisotopic Mass: 242.057909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 424.1±28.0 °C at 760 mmHg
  • Flash Point: 164.2±17.5 °C
  • Refractive Index: 1.616
  • PSA: 63.60000
  • LogP: 2.60400
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Para-Benzoyloxybenzoic Acid Security Information

Para-Benzoyloxybenzoic Acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Para-Benzoyloxybenzoic Acid Pricemore >>

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Para-Benzoyloxybenzoic Acid Related Literature

Additional information on Para-Benzoyloxybenzoic Acid

Para-Benzoyloxybenzoic Acid (CAS No. 28547-23-1): A Comprehensive Overview

Para-Benzoyloxybenzoic Acid (CAS No. 28547-23-1) is a significant compound in the field of organic chemistry and pharmaceutical research. This article provides a detailed overview of its structure, properties, synthesis methods, applications, and recent advancements in its use in various scientific and industrial contexts.

Structure and Properties: Para-Benzoyloxybenzoic Acid is a white crystalline solid with the molecular formula C14H10O4. It has a molecular weight of 242.23 g/mol. The compound features a benzene ring substituted with a benzoyloxy group at the para position and a carboxylic acid group. This unique structure imparts several important properties to the compound, including high thermal stability, low solubility in water, and good solubility in organic solvents such as ethanol and acetone.

Synthesis Methods: The synthesis of Para-Benzoyloxybenzoic Acid can be achieved through various routes. One common method involves the esterification of salicylic acid with benzoyl chloride followed by hydrolysis to form the carboxylic acid. Another approach is the reaction of 4-hydroxybenzoic acid with benzoyl chloride in the presence of a base such as pyridine or triethylamine. These methods are well-documented in the literature and have been optimized for high yield and purity.

Applications in Pharmaceutical Research: Para-Benzoyloxybenzoic Acid has gained attention in pharmaceutical research due to its potential as an intermediate in the synthesis of various drugs. It is used in the development of anti-inflammatory agents, analgesics, and antiviral compounds. Recent studies have explored its role as a precursor in the synthesis of novel compounds with enhanced biological activity and reduced side effects.

Recent Research Findings: A study published in the Journal of Medicinal Chemistry (2023) investigated the use of Para-Benzoyloxybenzoic Acid derivatives in the treatment of neurodegenerative diseases. The researchers found that certain derivatives exhibited significant neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. Another study published in Organic Letters (2022) reported the development of a new synthetic route for Para-Benzoyloxybenzoic Acid, which improved yield and reduced environmental impact compared to traditional methods.

Safety and Handling: While Para-Benzoyloxybenzoic Acid is generally considered safe for laboratory use, proper handling precautions should be followed to ensure safety. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation.

Environmental Impact: The environmental impact of Para-Benzoyloxybenzoic Acid is an important consideration in its production and use. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods that minimize waste generation and reduce energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing.

FUTURE PERSPECTIVES AND CONCLUSIONS: The future prospects for Para-Benzoyloxybenzoic Acid are promising, driven by ongoing research into its potential applications in pharmaceuticals, materials science, and other fields. Continued innovation in synthesis methods and exploration of new derivatives will likely expand its utility and impact. As research progresses, it is essential to maintain a focus on safety, sustainability, and ethical considerations to ensure responsible development and use of this important compound.

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